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Compound of Interest

Compound Name: 5-Chloro-2-iodo-3-methylaniline

CAS No.: 1150617-63-2

Cat. No.: B1461239 Get Quote

Executive Summary: The "Why" Behind the
Protocol
As researchers, we often treat waste disposal as a janitorial task.[1] However, with 5-Chloro-2-
iodo-3-methylaniline, disposal is a chemical stability challenge.[1] This molecule contains

both a chlorine atom (strong bond) and an iodine atom (weak C-I bond) on an electron-rich

aniline ring.[1]

The Critical Risk: The Carbon-Iodine (C-I) bond is significantly weaker than the C-Cl bond.[1]

Improper mixing with strong oxidizers or exposure to UV light in a waste stream can cleave this

bond, releasing free iodine (

) and potentially generating toxic vapors or initiating radical polymerization in the waste
container.[1] Furthermore, like all anilines, this compound is a potential methemoglobinemia
inducer and must be strictly segregated from acids to prevent exothermic salt formation that
could compromise waste container integrity.[1]

This guide provides a self-validating workflow to ensure this compound is destroyed via high-

temperature incineration with acid gas scrubbing, the only compliant method for poly-

halogenated organics.
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Property Data Operational Implication

Physical State Solid (typically off-white/brown)

Dust hazard; requires HEPA

vacuum or wet-wiping for

spills.[1]

Reactivity
Light Sensitive; Acid-Base

Active

Store in Amber Glass. Do not

mix with acidic waste streams.

[1]

Toxicity
Acute Tox.[1][2]

(Oral/Dermal/Inhalation)

Zero-skin-contact policy.

Double nitrile gloving

recommended.[1]

Waste Class Halogenated Organic
Must be incinerated. Cannot

be landfilled or sewered.[1]

Incompatibilities
Strong Oxidizers, Acids, Acid

Chlorides

Segregation Critical: Keep

away from Nitric Acid or

Peroxides.[1]

Pre-Disposal Stabilization & Segregation
Before this compound leaves your bench, it must be stabilized.[1] The most common accident

involving haloanilines is the "trash can fire" caused by throwing paper towels soaked in the

compound into a bin containing oxidizer residue.[1]

The Segregation Logic[1]
Solid Waste: Contaminated gloves, paper towels, and weighing boats must go into a

dedicated "Solid Hazardous Waste - Toxic" bag.[1] Do not mix with general lab trash.

Liquid Waste (Mother Liquors): If the compound is dissolved in solvent (e.g., DCM, Ethyl

Acetate), it must go into the "Halogenated Solvent Waste" carboy.[1]

Crucial Check: Ensure the pH of the waste carboy is not highly acidic (< pH 3).[1] If acidic,

the aniline amine group will protonate, potentially generating heat.[1]

The Disposal Workflow (Step-by-Step)
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This protocol ensures chain-of-custody safety from the balance to the incinerator.[1]

Step 1: Identification & Labeling[1]
Action: Verify the container label explicitly states "Halogenated."[1]

Why: The presence of Chlorine and Iodine mandates that the waste treatment facility uses a

scrubber to capture HCl and HI gases generated during combustion.[1]

Step 2: Packaging
Solids: Double-bag in clear, 6-mil polyethylene bags. Seal with tape.[1]

Liquids: Use high-density polyethylene (HDPE) or glass carboys.[1] Avoid metal cans

(corrosion risk from potential hydrolysis of halogens).[1]

Step 3: The "Red Flag" Check
Before sealing the waste container, ask:

Did I use strong oxidizers (e.g., KMnO4, H2O2) in this reaction?

If YES: Quench the oxidizer separately before combining with the aniline waste.[1] Mixing an

oxidizer with this iodo-aniline can trigger rapid iodine release and exothermic decomposition.

[1]

Step 4: Storage Pending Pickup
Store in a cool, dark satellite accumulation area.

Reason: Heat and light accelerate the cleavage of the iodine bond, which can pressurize the

container over time.[1]

Decision Logic Visualization
The following diagram illustrates the critical decision nodes for disposing of 5-Chloro-2-iodo-3-
methylaniline to prevent cross-reactivity.
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Caption: Operational decision tree for segregating 5-Chloro-2-iodo-3-methylaniline waste to

ensure chemical compatibility.

Emergency Contingencies
Spill Cleanup (Solid)[1]

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear N95/P100 respirator, safety goggles, and double nitrile gloves.[1]

Containment: Do not dry sweep (generates dust).[1] Cover the spill with wet paper towels or

use a HEPA vacuum dedicated to hazardous materials.[1]

Decontamination: Wipe the surface with a mild soap solution.[1] Avoid bleach (oxidizer) as it

may react with residue to release iodine gas.[1]

Exposure Response[1][4][5]
Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Iodine compounds

can absorb through skin; monitor for signs of methemoglobinemia (cyanosis/blue lips).[1]

Eye Contact: Rinse for 15 minutes; seek immediate medical attention.[1][3][4]

Regulatory Framework (US Context)
While this specific intermediate may not have a unique RCRA "U" or "P" list code, it is regulated

under the "Mixture Rule" and "Derived-From Rule" principles of the EPA.[1]

RCRA Classification: Likely D001 (Ignitable, if in solvent) or Characteristic Toxic if TCLP

testing shows leachability.[1] Operationally, treat as Non-Specific Source Halogenated Waste

(F-List equivalent handling) to ensure incineration.[1]

DOT Shipping (for waste hauler):

Proper Shipping Name: Toxic solids, organic, n.o.s. (5-Chloro-2-iodo-3-methylaniline)[1]

UN Number: UN 2811[1]
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Hazard Class: 6.1

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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